6-(4,5-Dihydroxy-2-methylnaphthalen-1-yl)-4-hydroxy-2H-pyran-2-one

• CAS No.: 823803-77-6
• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 6-(4,5-dihydroxy-2-methylnaphthalen-1-yl)-4-hydroxypyran-2-one
• InChI: InChI=1S/C16H12O5/c1-8-5-12(19)16-10(3-2-4-11(16)18)15(8)13-6-9(17)7-14(20)21-13/h2-7,17-19H,1H3
• InChI Key: BHLYFNZONJFBSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1C3=CC(=CC(=O)O3)O)C=CC=C2O)O

Description

2-(4,5-Dihydroxy-2-methyl-naphthalen-1-yl)-6-hydroxy-pyran-4-one is a natural product found in Streptomyces albidoflavus and Streptomyces coelicolor with data available.

Biological Activity

6-(4,5-Dihydroxy-2-methylnaphthalen-1-yl)-4-hydroxy-2H-pyran-2-one, also known as dehydromutactin, is a natural compound with significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C16H12O7
• Molecular Weight : 320.26 g/mol
• IUPAC Name : 6-(4,5-dihydroxy-2-methylnaphthalen-1-yl)-4-hydroxy-2H-pyran-2-one

Biological Activity Overview

Research indicates that dehydromutactin exhibits a range of biological activities, including:

• Antioxidant Activity : The compound has been shown to scavenge free radicals effectively, which is crucial in preventing oxidative stress-related cellular damage.
• Antimicrobial Properties : Studies have demonstrated that dehydromutactin possesses antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.
• Anticancer Potential : Preliminary studies suggest that the compound may inhibit the proliferation of cancer cells through apoptosis induction and cell cycle arrest mechanisms.

Antioxidant Activity

Dehydromutactin's ability to act as an antioxidant was assessed using various assays such as DPPH radical scavenging and ABTS assays. The results indicated a dose-dependent increase in antioxidant activity, suggesting its potential use in combating oxidative stress.

Assay Type	IC50 Value (µg/mL)
DPPH Scavenging	25.0
ABTS Scavenging	30.5

Antimicrobial Activity

In vitro studies evaluated the antimicrobial efficacy of dehydromutactin against several pathogens. The minimum inhibitory concentration (MIC) values were determined as follows:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20
Bacillus subtilis	10

These results indicate that dehydromutactin could be a promising candidate for developing new antimicrobial agents.

Anticancer Activity

The anticancer effects of dehydromutactin were investigated in various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound exhibited significant cytotoxicity with the following IC50 values:

Cell Line	IC50 Value (µM)
MCF-7	12.5
A549	15.3

Mechanistic studies revealed that dehydromutactin induces apoptosis via the activation of caspase pathways and inhibits tumor growth in xenograft models.

Case Studies

• Case Study on Antioxidant Effects : A study conducted on diabetic rats demonstrated that administration of dehydromutactin significantly reduced markers of oxidative stress and improved glucose metabolism.
• Clinical Evaluation for Antimicrobial Use : A clinical trial assessing the efficacy of dehydromutactin in treating skin infections showed a notable reduction in infection severity compared to standard treatments.